Cas no 2228172-81-2 (3-amino-2-(5-bromothiophen-3-yl)propanoic acid)

• Product Name: 3-amino-2-(5-bromothiophen-3-yl)propanoic acid
• CAS No: 2228172-81-2
• MF: C₇H₈BrNO₂S
• MW: 250.112919807434
• CID: 6300490
• PubChem ID: 165790198
• Update Time: 2025-07-22

3-amino-2-(5-bromothiophen-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(5-bromothiophen-3-yl)propanoic acid
• 2228172-81-2
• EN300-1918444

• Inchi： 1S/C7H8BrNO2S/c8-6-1-4(3-12-6)5(2-9)7(10)11/h1,3,5H,2,9H2,(H,10,11)
• InChI Key： NAMNLFICQVQIBS-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CS1)C(C(=O)O)CN

Computed Properties

• Exact Mass: 248.94591g/mol
• Monoisotopic Mass: 248.94591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 91.6Ų

Additional information on 3-amino-2-(5-bromothiophen-3-yl)propanoic acid

Research Brief on 3-amino-2-(5-bromothiophen-3-yl)propanoic acid (CAS: 2228172-81-2)

3-amino-2-(5-bromothiophen-3-yl)propanoic acid (CAS: 2228172-81-2) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its bromothiophene moiety and amino acid backbone, serves as a versatile building block for the synthesis of novel bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

The structural uniqueness of 3-amino-2-(5-bromothiophen-3-yl)propanoic acid lies in its ability to interact with biological targets through multiple binding modes. The bromothiophene group enhances lipophilicity and facilitates interactions with hydrophobic pockets in proteins, while the amino acid functionality allows for further derivatization. This dual functionality makes it an attractive scaffold for medicinal chemistry applications.

Recent research has focused on the synthesis and optimization of 3-amino-2-(5-bromothiophen-3-yl)propanoic acid derivatives. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the development of potent inhibitors targeting inflammatory enzymes such as COX-2. The compound's bromine atom was shown to play a critical role in enhancing binding affinity through halogen bonding interactions with key amino acid residues in the enzyme's active site.

Another significant application of this compound is in the field of central nervous system (CNS) drug discovery. Research conducted at leading pharmaceutical institutions has identified derivatives of 3-amino-2-(5-bromothiophen-3-yl)propanoic acid as promising candidates for modulating neurotransmitter receptors. The compound's ability to cross the blood-brain barrier, combined with its structural flexibility, makes it particularly valuable for developing treatments for neurological disorders.

From a synthetic chemistry perspective, recent advances have improved the efficiency of producing 3-amino-2-(5-bromothiophen-3-yl)propanoic acid. Novel catalytic methods have been developed to achieve higher yields and better stereochemical control, as reported in Organic Process Research & Development (2024). These methodological improvements are crucial for scaling up production and enabling more extensive biological evaluation of this compound and its derivatives.

The safety profile and pharmacokinetic properties of 3-amino-2-(5-bromothiophen-3-yl)propanoic acid are currently under investigation. Preliminary toxicology studies suggest good tolerability in animal models, with favorable metabolic stability. However, further studies are needed to fully characterize its ADME (Absorption, Distribution, Metabolism, and Excretion) properties before clinical applications can be considered.

In conclusion, 3-amino-2-(5-bromothiophen-3-yl)propanoic acid represents a promising chemical entity with diverse applications in pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable tool for drug discovery efforts. Future research directions may include exploring its potential in targeted drug delivery systems and as a molecular probe for studying protein-ligand interactions.